2-Methoxyethyl (4-nitrophenyl)carbamate

• CAS: 50882-33-2

Core Science & Biosynthesis

Mechanistic Paradigms of 2-Methoxyethyl (4-nitrophenyl)carbamate in Organic Synthesis and Chemical Biology

Executive Summary

2-Methoxyethyl (4-nitrophenyl)carbamate (CAS 50882-33-2) is a highly versatile, activated carbamate reagent utilized extensively in advanced organic synthesis and chemical biology[1],[2]. Characterized by the molecular formula C₁₀H₁₂N₂O₅, this compound features a unique structural dichotomy: a hydrophilic, PEG-like 2-methoxyethyl ester moiety and a highly electron-deficient N-(4-nitrophenyl) amine group[1]. This structural configuration allows the molecule to serve as a dual-purpose electrophile. In synthetic organic chemistry, it acts as a chemoselective building block for the synthesis of unsymmetrical ureas and complex carbamates via transcarbamoylation[3],[4]. In chemical biology, it functions as a potent active-site titrator and irreversible inhibitor for serine hydrolases, such as cholesterol esterases and bile-salt-dependent lipases[5],[6].

This whitepaper provides an in-depth technical analysis of the compound's reaction mechanisms, kinetic pathways, and practical laboratory applications.

Core Reaction Mechanisms: The E1cB vs. BAC2 Dichotomy

The synthetic utility of 2-methoxyethyl (4-nitrophenyl)carbamate is governed by a fascinating mechanistic bifurcation. Depending on the reaction conditions (pH, solvent polarity, and the nature of the nucleophile), the compound undergoes acyl transfer via one of two distinct pathways[7],[8].

Pathway A: The E1cB (Elimination Unimolecular conjugate Base) Mechanism

Under basic conditions, the highly electron-withdrawing nature of the para-nitro group significantly increases the acidity of the carbamate N-H proton (pKa ~13).

• Deprotonation: A mild organic base (e.g., triethylamine or DBU) rapidly deprotonates the N-H group, forming a resonance-stabilized nitrogen anion[7].

• Elimination: The anion undergoes a rate-determining elimination of the 2-methoxyethoxide leaving group, generating a transient, highly electrophilic 4-nitrophenyl isocyanate [9].

• Addition: A nucleophile (typically a primary or secondary amine) rapidly attacks the isocyanate to form an unsymmetrical 1-alkyl-3-(4-nitrophenyl)urea[3],[9].

Pathway B: The BAC2 (Addition-Elimination) Mechanism

Under neutral conditions, acidic conditions, or in the presence of Lewis acid catalysts (e.g., Ti(OiPr)₄), deprotonation is suppressed.

• Direct Attack: The nucleophile directly attacks the carbamate carbonyl carbon, forming a tetrahedral intermediate[7],[4].

• Collapse & Expulsion: The tetrahedral intermediate collapses. Because the conjugate acid of 4-nitroanilide (4-nitroaniline, pKa ~15) and 2-methoxyethoxide (2-methoxyethanol, pKa ~14.8) have similar leaving group abilities, the reaction can be tuned. However, direct transcarbamoylation typically results in the expulsion of 4-nitroaniline, yielding a new 2-methoxyethyl carbamate derivative[4],[10].

Caption: Mechanistic bifurcation of 2-methoxyethyl (4-nitrophenyl)carbamate via E1cB and BAC2 pathways.

Applications in Chemical Biology: Active-Site Titration

Beyond traditional organic synthesis, N-(4-nitrophenyl)carbamates are deployed as conformationally constrained inhibitors and active-site titrators for serine hydrolases[5],[6].

Mechanism of Inhibition: When the enzyme encounters 2-methoxyethyl (4-nitrophenyl)carbamate, the 2-methoxyethyl chain mimics lipid or PEG-like substrates, guiding the molecule into the acyl-binding pocket[5]. The enzyme's catalytic serine hydroxyl (Ser-OH) executes a nucleophilic attack on the carbamate carbonyl. This forms a tetrahedral intermediate that subsequently collapses, expelling 4-nitroaniline and leaving the enzyme covalently modified (carbamylated)[6]. Because the carbamylated serine is highly stable against hydrolysis, the enzyme is irreversibly inhibited, allowing researchers to quantify active enzyme concentrations spectrophotometrically by measuring the released 4-nitroaniline[7],[6].

Caption: Active-site titration and covalent inhibition mechanism of serine hydrolases by the carbamate.

Quantitative Mechanistic Data

To predict the behavior of 2-methoxyethyl (4-nitrophenyl)carbamate in complex synthetic mixtures, it is critical to understand the thermodynamics of its leaving groups.

Table 1: Comparative Kinetic and Thermodynamic Parameters for Acyl-Transfer

Mechanistic Pathway	Leaving Group Expelled	Conjugate Acid pKₐ	Intermediate Species	Primary Synthetic Application
E1cB (Base-Catalyzed)	2-Methoxyethoxide	~14.8	4-Nitrophenyl Isocyanate	Synthesis of unsymmetrical ureas
BAC2 (Neutral/Acidic)	4-Nitroanilide	~15.0	Tetrahedral Ortho-ester	Transcarbamoylation (new carbamates)
Enzyme Inhibition	4-Nitroanilide	~15.0	Covalent Acyl-Enzyme	Active-Site Titration / Lipase Inhibition

Note: The near-identical pKₐ values of the conjugate acids demonstrate why the reaction pathway is almost entirely dictated by the presence or absence of a base capable of deprotonating the carbamate N-H.

Self-Validating Experimental Protocols

Protocol A: Chemoselective Synthesis of Unsymmetrical Ureas (E1cB Pathway)

This protocol leverages the E1cB pathway to synthesize ureas without the use of highly toxic phosgene gas[3],[9].

• Reagent Preparation: Dissolve 2-methoxyethyl (4-nitrophenyl)carbamate (1.0 equiv, 0.5 mmol) in anhydrous dichloromethane (DCM, 5.0 mL) under an inert argon atmosphere.

• Base Activation: Add triethylamine (Et₃N, 2.0 equiv, 1.0 mmol) dropwise at 0 °C.

  • Causality: The mild organic base selectively deprotonates the acidic N-H of the 4-nitrophenyl moiety, generating the resonance-stabilized nitrogen anion and initiating the E1cB cascade to form the isocyanate intermediate.

• Nucleophilic Addition: Introduce the primary amine (e.g., benzylamine, 1.2 equiv, 0.6 mmol) to the reaction mixture.

  • Causality: The primary amine rapidly traps the transient 4-nitrophenyl isocyanate, driving the equilibrium forward and preventing unwanted isocyanate dimerization.

• Self-Validating Monitoring: Track the reaction via TLC (Hexanes:EtOAc 7:3). The disappearance of the starting material and the emergence of a highly UV-active urea spot indicates completion (typically 2-3 hours at ambient temperature).

• Quenching and Workup: Quench with saturated aqueous NH₄Cl (5 mL) to neutralize excess base. Extract with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Active-Site Titration of Lipases

This protocol utilizes the compound as a spectrophotometric probe for enzyme quantification[5],[6].

• Buffer Preparation: Prepare a 50 mM sodium phosphate buffer (pH 7.4) containing 0.1% Triton X-100 to ensure inhibitor solubility.

• Enzyme Incubation: Add a known volume of the uncharacterized lipase solution to the cuvette.

• Inhibitor Addition: Introduce a stoichiometric excess of 2-methoxyethyl (4-nitrophenyl)carbamate (dissolved in DMSO, final DMSO concentration <2%).

  • Causality: The excess ensures pseudo-first-order kinetics, driving the enzyme completely into the carbamylated (inactive) state.

• Spectrophotometric Tracking: Monitor the absorbance at 380-400 nm continuously.

  • Causality: The cleavage of the carbamate bond releases 4-nitroaniline, which absorbs strongly in this region. The "burst" phase of absorbance directly correlates to the molar concentration of active enzyme sites, validating the structural integrity of the enzyme batch.

References

• ACS Combinatorial Science. Fast and Facile Synthesis of 4-Nitrophenyl 2-Azidoethylcarbamate Derivatives from N-Fmoc-Protected α-Amino Acids as Activated Building Blocks for Urea Moiety-Containing Compound Library. Retrieved from:[Link]

• The Journal of Organic Chemistry. Metal-Free Synthesis of Unsymmetrical Ureas and Carbamates from CO2 and Amines via Isocyanate Intermediates. Retrieved from:[Link]

• PMC - NIH. Evidence that the mechanism of antibody-catalysed hydrolysis of arylcarbamates can be determined by the structure of the immunogen used to elicit the catalytic antibody. Retrieved from:[Link]

• PMC - NIH. Synthesis and evaluation of a new series of tri-, di-, and mono-N-alkylcarbamylphloroglucinols as conformationally constrained inhibitors of cholesterol esterase. Retrieved from:[Link]

Sources

• 1. 2-Methoxyethyl (4-nitrophenyl)carbamate | 50882-33-2 | Benchchem [benchchem.com]
• 2. evitachem.com [evitachem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 5. Synthesis and evaluation of a new series of tri-, di-, and mono-N-alkylcarbamylphloroglucinols as conformationally constrained inhibitors of cholesterol esterase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. evitachem.com [evitachem.com]
• 7. Evidence that the mechanism of antibody-catalysed hydrolysis of arylcarbamates can be determined by the structure of the immunogen used to elicit the catalytic antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

2-Methoxyethyl (4-nitrophenyl)carbamate molecular weight, exact mass, and CAS number

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methoxyethyl (4-nitrophenyl)carbamate, a molecule of interest in synthetic chemistry and drug discovery. While not a commonly cataloged compound, its structural motifs—a nitroaromatic ring and a carbamate linkage—are prevalent in pharmacologically active molecules and prodrug design. This document outlines the fundamental physicochemical properties, proposes detailed synthetic protocols, and discusses the expected chemical behavior and potential applications of this compound. The information herein is intended to equip researchers with the foundational knowledge required for the synthesis, handling, and strategic utilization of 2-Methoxyethyl (4-nitrophenyl)carbamate and related structures in a laboratory setting.

Core Molecular Identifiers

The fundamental properties of 2-Methoxyethyl (4-nitrophenyl)carbamate have been calculated based on its chemical structure. A CAS number has not been assigned due to its apparent novelty or limited commercial availability.

Identifier	Value	Source
Molecular Formula	C₁₀H₁₂N₂O₅	(Calculated)
Molecular Weight	240.21 g/mol	(Calculated)
Exact Mass	240.0746 g/mol	(Calculated)
CAS Number	Not Assigned	N/A

Proposed Synthesis Methodologies

Two primary and reliable synthetic routes are proposed for the laboratory-scale preparation of 2-Methoxyethyl (4-nitrophenyl)carbamate. These methods are based on well-established carbamate synthesis reactions.[1]

Method 1: Reaction of 4-Nitrophenyl Isocyanate with 2-Methoxyethanol

This approach involves the nucleophilic addition of the hydroxyl group of 2-methoxyethanol to the highly electrophilic isocyanate group of 4-nitrophenyl isocyanate. This reaction is typically high-yielding and proceeds under mild conditions.[2][3]

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve 4-nitrophenyl isocyanate (1.0 eq) in anhydrous dichloromethane (DCM).

• Reactant Addition: To the stirred solution, add 2-methoxyethanol (1.05 eq) dropwise at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC), observing the consumption of the starting materials. The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-Methoxyethyl (4-nitrophenyl)carbamate.

Synthesis via Isocyanate Route

Method 2: Reaction of 4-Nitrophenyl Chloroformate with 2-Methoxyethylamine

This alternative synthesis involves the reaction of a chloroformate with an amine, a classic method for carbamate bond formation.[4][5] The high reactivity of 4-nitrophenyl chloroformate makes it an excellent electrophile for this transformation.[6][7]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve 2-methoxyethylamine (1.0 eq) and a non-nucleophilic base such as triethylamine (1.1 eq) in anhydrous dichloromethane (DCM).

• Reactant Addition: Cool the solution to 0 °C using an ice bath. To this, add a solution of 4-nitrophenyl chloroformate (1.0 eq) in anhydrous DCM dropwise over 30 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up: After completion, wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography to yield the desired product.

Sources

• 1. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reactions of 4 methylphenyl isocyanate with amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. quantchem.kuleuven.be [quantchem.kuleuven.be]
• 4. Kinetics and Mechanism of the Aminolysis of Phenyl and 4-Nitrophenyl Chloroformates in Aqueous Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cpsm.kpi.ua [cpsm.kpi.ua]
• 6. 96%, for peptide synthesis | Sigma-Aldrich [sigmaaldrich.com]
• 7. emerginginvestigators.org [emerginginvestigators.org]

Protocols & Analytical Methods

Protocol for amine bioconjugation using 2-Methoxyethyl (4-nitrophenyl)carbamate

Application Note: Amine Bioconjugation via 2-Methoxyethyl (4-nitrophenyl)carbamate for Stable Urea Linkage Formation

Introduction & Core Mechanism

Bioconjugation strategies frequently rely on N-hydroxysuccinimide (NHS) esters to form amide bonds. However, when enhanced hydrolytic and enzymatic stability is required, the formation of a urea bond via activated carbamates is a superior alternative[1]. 2-Methoxyethyl (4-nitrophenyl)carbamate is a highly efficient, amine-reactive reagent designed to install a short, hydrophilic 2-methoxyethyl (PEG1) moiety onto primary amines[2].

Mechanism of Action: The reaction proceeds via a nucleophilic acyl substitution. The unprotonated primary amine (e.g., the ε-amino group of a lysine residue on a protein) attacks the electrophilic carbonyl carbon of the carbamate. This tetrahedral intermediate collapses to release 4-nitrophenol (pKa ≈ 7.15), forming a robust, covalent urea linkage between the biomolecule and the 2-methoxyethyl group[3].

Causality & Expert Insights (E-E-A-T)

As an application scientist, it is critical to understand why this specific chemistry is chosen and how to optimize it for drug development and structural biology:

• The Urea Advantage: Unlike amide bonds formed by NHS esters, urea linkages are exceptionally stable against both chemical hydrolysis and proteolytic degradation[1]. This is vital for in vivo applications, such as antibody-drug conjugates (ADCs) or PEGylated therapeutics, where premature linker cleavage must be avoided to prevent off-target toxicity.

• Self-Validating Reaction Monitoring: A major limitation of NHS ester chemistry is the inability to easily quantify the reaction progress in real time. In contrast, the leaving group in this protocol, 4-nitrophenol, ionizes in basic buffer to form the 4-nitrophenolate anion. This anion exhibits a strong, bright yellow absorbance at 413 nm [3]. This built-in self-validation allows researchers to track the kinetics and yield of the conjugation spectrophotometrically without consuming the sample.

• pH Optimization & Causality: The reaction requires the target amine to be in its free, unprotonated state. Lysine ε-amines typically have a pKa of ~10.5. While a higher pH increases the concentration of reactive unprotonated amines, it also accelerates the competing hydrolysis of the carbamate reagent. A pH of 8.0 to 9.0 provides the optimal thermodynamic balance, ensuring rapid aminolysis while minimizing reagent degradation[3].

Quantitative Data Summaries

Table 1: Comparison of Amine-Reactive Bioconjugation Chemistries

Parameter	NHS Ester (Amide Bond)	4-Nitrophenyl Carbamate (Urea Bond)
Linkage Formed	Amide	Urea
Linkage Stability	High (Susceptible to some proteases)	Very High (Protease & hydrolysis resistant)
Optimal pH Range	7.2 – 8.5	8.0 – 9.0
Leaving Group	N-Hydroxysuccinimide (NHS)	4-Nitrophenol
Real-Time Monitoring	Difficult (requires specialized assays)	Easy (Colorimetric, Absorbance at 413 nm)
Reagent Hydrolysis Rate	Fast (minutes to hours in water)	Moderate (hours in water)

Experimental Protocol: Step-by-Step Methodology

Materials Required:

• Target Protein/Peptide (containing primary amines)

• 2-Methoxyethyl (4-nitrophenyl)carbamate (Reagent)

• Conjugation Buffer: 100 mM Sodium Bicarbonate or Borate buffer, pH 8.5 (Amine-free)

• Anhydrous DMSO or DMF

• Desalting columns or dialysis cassettes (e.g., Sephadex G-25)

Step 1: Biomolecule Preparation

• Dissolve or buffer-exchange the target protein into the Conjugation Buffer (pH 8.5) at a concentration of 2–10 mg/mL.

• Expert Insight: Ensure no primary amine-containing buffers (e.g., Tris, glycine) are present in the matrix, as they will competitively react with the carbamate and quench the reaction.

Step 2: Reagent Solubilization

• Allow the 2-Methoxyethyl (4-nitrophenyl)carbamate to equilibrate to room temperature before opening to prevent moisture condensation.

• Dissolve the reagent in anhydrous DMSO to create a 10–50 mM stock solution.

• Expert Insight: Activated carbamates are susceptible to moisture-induced hydrolysis. Prepare the stock solution immediately before use and discard any unused portion.

Step 3: Conjugation Reaction

• Add the reagent stock solution to the protein solution. A typical molar excess is 5- to 20-fold reagent per amine, depending on the desired degree of labeling (DOL).

• Ensure the final concentration of DMSO does not exceed 10% (v/v) to prevent protein denaturation.

• Incubate the reaction mixture at room temperature (20–25°C) for 2 to 4 hours under gentle agitation.

Step 4: Real-Time Monitoring (Self-Validation)

• Blank a spectrophotometer with the Conjugation Buffer containing the equivalent % of DMSO.

• Measure the absorbance of the reaction mixture at 413 nm. The appearance of a yellow color (4-nitrophenolate) confirms the reaction is proceeding[3]. The concentration of released 4-nitrophenol directly correlates with the number of urea bonds formed.

Step 5: Purification

• Remove unreacted reagent and the 4-nitrophenol byproduct using size-exclusion chromatography (SEC) or dialysis against a physiological buffer (e.g., PBS, pH 7.4).

• The yellow color will separate from the high-molecular-weight protein fraction during SEC, providing a visual confirmation of successful purification.

Visualizations

Figure 1. Reaction workflow of amine bioconjugation using 2-Methoxyethyl (4-nitrophenyl)carbamate.

Figure 2. Step-by-step experimental protocol for amine PEGylation and purification.

References

• Title: Efficient Synthesis of Diverse Heterobifunctionalized Clickable Oligo(ethylene glycol) Linkers: Potential Applications in Bioconjugation and Targeted Drug Delivery Source: PubMed Central (PMC) URL:[Link]

• Title: Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups Source: Journal of Emerging Investigators URL:[Link]

• Title: Fast and Facile Synthesis of 4-Nitrophenyl 2-Azidoethylcarbamate Derivatives from N-Fmoc-Protected α-Amino Acids as Activated Building Blocks for Urea Moiety-Containing Compound Library Source: ACS Publications URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Efficient Synthesis of Diverse Heterobifunctionalized Clickable Oligo(ethylene glycol) Linkers: Potential Applications in Bioconjugation and Targeted Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. emerginginvestigators.org [emerginginvestigators.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yields with 2-Methoxyethyl (4-nitrophenyl)carbamate

Welcome to the Technical Support Center for advanced bioconjugation and organic synthesis. This guide is specifically engineered for researchers and drug development professionals utilizing 2-Methoxyethyl (4-nitrophenyl)carbamate as an activated electrophile for urea bond formation and amine modification.

Unlike traditional isocyanates, which are highly toxic and moisture-sensitive, activated carbamates provide a stable, controlled pathway for synthesizing complex ureas—especially when dealing with secondary amines that cannot be converted into isocyanates[1]. However, achieving quantitative yields requires precise control over reaction kinetics, stoichiometry, and solvent conditions.

Mechanistic Overview & The Self-Validating System

To troubleshoot a reaction, you must first understand the causality of the molecular interactions. 2-Methoxyethyl (4-nitrophenyl)carbamate operates via an addition-elimination mechanism . The unique electronic properties of the highly electron-withdrawing 4-nitrophenyl moiety render it an exceptional leaving group, vastly outperforming methoxy, 2,2,2-trifluoroethoxy, and phenoxy groups in complex conjugation scenarios[2][3].

The Self-Validating Colorimetric Indicator: This reaction is inherently self-validating. The leaving group, 4-nitrophenol, has a pKa of ~7.15. Under the mildly basic conditions required for this coupling, it is immediately deprotonated to form the 4-nitrophenoxide anion , which absorbs strongly at ~400 nm. As your reaction proceeds successfully, the solution will transition from colorless to a vibrant, unmistakable yellow. If the solution remains clear, the addition-elimination cycle has not initiated.

Reaction mechanism of urea formation via addition-elimination of the activated carbamate.

Troubleshooting FAQs

Q: My urea coupling yield is plateauing at 30-40% despite using 1.1 equivalents of the carbamate. How can I drive this to completion? A: Activated carbamates require a higher stoichiometric driving force than highly reactive acyl chlorides. When reacting with sterically hindered amines or macromolecules (like oligonucleotides or solid-supported peptides), 1.1 equivalents are insufficient due to competitive micro-hydrolysis and steric shielding. Solution: Increase the carbamate loading to 2.0–5.0 equivalents. In highly complex oligonucleotide library syntheses, up to 50 equivalents of the activated carbamate may be required to achieve complete conversion and yield the target product as the sole derivative[2].

Q: I observe significant degradation of the carbamate reagent before the target product forms. What causes this? A: This is caused by competitive hydrolysis. While 2-Methoxyethyl (4-nitrophenyl)carbamate is more stable than an isocyanate, the highly electrophilic carbonyl carbon is still susceptible to attack by water. If moisture is present in your solvent, water acts as a nucleophile, cleaving the reagent into 2-methoxyethylamine, CO₂, and 4-nitrophenol. Solution: Ensure strictly anhydrous conditions. Switch from standard Dichloromethane (DCM) to anhydrous N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO), which also better solvate the highly polar tetrahedral intermediate.

Q: The reaction mixture turns intensely yellow immediately upon adding the base, even before I add my amine. Is this normal? A: No. While a yellow color indicates the release of 4-nitrophenoxide (the self-validating indicator of a successful reaction), its appearance before the nucleophile is added means your base is either contaminated with water (causing hydrolysis) or the base itself is acting as a nucleophile. Solution: Never use primary or secondary amines as bases. Use a sterically hindered, non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA)[3].

Q: How do I efficiently remove the 4-nitrophenol byproduct during the reaction workup? A: Because 4-nitrophenol is mildly acidic (pKa ~7.15), it can be easily partitioned into an aqueous phase. Solution: Dilute your completed reaction with an organic solvent (e.g., Ethyl Acetate) and wash the organic layer 3 to 4 times with a 5% aqueous Na₂CO₃ or 1M NaOH solution. The aqueous layer will turn bright yellow as it extracts the phenoxide, leaving your purified urea product in the organic layer.

Diagnostic decision tree for troubleshooting low yields in activated carbamate couplings.

Quantitative Data: Optimization of Reaction Parameters

The following table synthesizes the causality between reaction conditions and expected yields, providing a baseline for your experimental design.

Solvent Environment	Base Selection	Reagent Equivalents	Temp	Expected Yield	Mechanistic Rationale
Wet DCM	TEA (1.0 eq)	1.1 eq	25°C	< 20%	Water outcompetes the amine, leading to rapid hydrolysis of the carbamate.
Anhydrous DCM	DIPEA (2.0 eq)	1.1 eq	25°C	50-60%	Insufficient thermodynamic driving force for sterically hindered amines.
Anhydrous DMF	None	5.0 eq	60°C	30-40%	Lack of base prevents neutralization of the leaving group, stalling elimination.
Anhydrous DMF	DIPEA (3.0 eq)	5.0 eq	25°C	> 90%	High polarity stabilizes the intermediate; excess reagent drives total conversion[2].

Standard Operating Procedure (SOP): Optimized Coupling

Follow this step-by-step methodology to ensure maximum yield and reproducibility when utilizing 2-Methoxyethyl (4-nitrophenyl)carbamate.

Step 1: Preparation of the Amine Nucleophile

• Flame-dry a round-bottom flask under an inert atmosphere (Argon or N₂).

• Add the primary or secondary amine (1.0 eq) and dissolve in anhydrous DMF to achieve a concentration of 0.1 M.

Step 2: Base Activation

• Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) to the solution.

• Stir for 5 minutes at room temperature. Note: The solution must remain colorless at this stage.

Step 3: Reagent Addition & Colorimetric Validation

• Add 2-Methoxyethyl (4-nitrophenyl)carbamate (3.0 to 5.0 eq, depending on the steric bulk of the amine) in one single portion.

• Self-Validation Check: Observe the reaction over the next 15–30 minutes. A successful nucleophilic attack and subsequent elimination will turn the solution a vibrant yellow, confirming the release of the 4-nitrophenoxide leaving group.

Step 4: Reaction Monitoring

• Stir at room temperature for 2 to 12 hours.

• Monitor the disappearance of the starting amine via LC-MS or TLC (using ninhydrin stain to detect residual amines).

Step 5: Quenching and Basic Workup

• Once complete, dilute the reaction mixture with 10 volumes of Ethyl Acetate.

• Transfer to a separatory funnel and wash the organic layer three times with an equal volume of 5% aqueous Na₂CO₃.

• Observation: The aqueous layer will extract the yellow 4-nitrophenoxide. Continue washing until the aqueous layer runs clear.

• Wash the organic layer once with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the highly pure 2-methoxyethyl urea derivative.

Sources

• 1. WO2012015324A1 - Process for the synthesis of substituted urea compounds - Google Patents [patents.google.com]
• 2. Conjugation of oligonucleotides with activated carbamate reagents prepared by the Ugi reaction for oligonucleotide library synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-Nitrophenyl Carbamoylcarbamate|RUO|Research Compound [benchchem.com]

Removing 4-nitrophenol byproduct from 2-Methoxyethyl (4-nitrophenyl)carbamate reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals resolve one of the most persistent challenges in bioconjugation and prodrug synthesis: the quantitative removal of the 4-nitrophenol byproduct during the synthesis of 2-Methoxyethyl (4-nitrophenyl)carbamate.

When reacting 2-methoxyethylamine with bis(4-nitrophenyl) carbonate (or 4-nitrophenyl chloroformate), stoichiometric amounts of 4-nitrophenol are generated. Due to its unique physicochemical properties, incomplete removal often leads to contaminated, highly colored products that can interfere with downstream assays or pharmaceutical purity standards.

🔬 Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does my crude product mixture turn bright yellow, and why is the 4-nitrophenol byproduct so difficult to remove? The Causality: 4-Nitrophenol is a highly conjugated molecule with a 1[1]. In its neutral state (pH < 7), it is highly soluble in organic solvents like ethyl acetate (EtOAc) and dichloromethane (DCM), causing it to co-elute or co-crystallize with your target carbamate. However, when exposed to basic conditions (pH > 7.15), it deprotonates to form the 4-nitrophenolate anion[2]. This anion is highly water-soluble and exhibits a strong, characteristic bright yellow color (absorbing strongly at ~400-413 nm)[1]. If your organic phase remains yellow after washing, the byproduct is still in its neutral, organic-soluble state, meaning your wash was not sufficiently basic.

Q2: What is the most reliable liquid-liquid extraction strategy to remove 4-nitrophenol without degrading my carbamate? The Causality: You must exploit the Henderson-Hasselbalch equation. To ensure >99.9% of the 4-nitrophenol is driven into the aqueous phase, the pH of your wash must be at least 3 units above its pKa (i.e., pH > 10.15). However, 4-nitrophenyl carbamates are 1 that can hydrolyze in strongly basic environments (pH > 12)[1]. Therefore, washing with strong bases like 1M NaOH risks destroying your product. The optimal self-validating system is a 5% aqueous Sodium Carbonate (Na₂CO₃) wash. Na₂CO₃ naturally buffers the aqueous layer around pH 10.5—perfectly basic enough to quantitatively deprotonate 4-nitrophenol into the aqueous layer, but mild enough to prevent carbamate hydrolysis.

Q3: My 2-Methoxyethyl (4-nitrophenyl)carbamate is partially water-soluble due to the methoxyethyl chain. Aqueous washing reduces my yield. What are the alternatives? The Causality: The ether linkage in the 2-methoxyethyl group increases the hydrophilicity of the target molecule, causing it to partition partially into the aqueous layer during extensive base washing. To bypass liquid-liquid extraction entirely, you can use a solid-phase scavenging approach. 3, a weakly basic macroporous resin containing tertiary amine groups, is highly effective[3]. The basic resin (pKa ~10) reacts directly with the acidic phenol (pKa 7.15) in organic solvents to form a polymer-bound ammonium phenoxide salt[3]. The resin turns bright yellow as it scavenges the byproduct, allowing you to simply filter away the impurity and retain 100% of your organic-soluble carbamate.

📊 Quantitative Data: Comparison of Removal Strategies

Removal Strategy	Mechanism of Action	Target pH / pKa Dynamics	Yield Retention	Ideal Use Case
5% Na₂CO₃ Wash	Liquid-Liquid Extraction (Deprotonation)	pH ~10.5 (Drives 4-NP to aqueous phase)	Moderate to High	Standard lipophilic carbamates.
Amberlyst A-21 Resin	Solid-Phase Scavenging (Salt Formation)	Resin pKa ~10 vs Phenol pKa 7.15	Very High (>95%)	Water-soluble or hydrolysis-sensitive carbamates.
Silica Gel Chromatography	Polarity-based Adsorption	N/A (Separation by dipole interactions)	High	When other organic impurities are also present.

⚙️ Experimental Workflows & Decision Matrices

Caption: Decision matrix for selecting the optimal 4-nitrophenol removal strategy based on product solubility.

Caption: Mechanistic workflow for the base-mediated aqueous partitioning of 4-nitrophenol.

🧪 Step-by-Step Experimental Protocols

Protocol A: Optimized Liquid-Liquid Extraction (Base Washing)

Use this protocol if your carbamate is highly lipophilic and partitions well into organic solvents.

• Dilution: Dilute the crude reaction mixture in a suitable water-immiscible organic solvent (e.g., Ethyl Acetate or Dichloromethane) at a ratio of roughly 10 mL solvent per 1 mmol of theoretical product.

• First Base Wash: Add an equal volume of cold 5% aqueous Na₂CO₃. Vigorously shake the separatory funnel and vent.

• Phase Separation: Allow the layers to separate. The aqueous layer will turn a vibrant, dark yellow, indicating the successful partitioning of the 4-nitrophenolate anion. Drain the aqueous layer.

• Iterative Washing: Repeat the 5% Na₂CO₃ wash 2 to 3 more times until the aqueous layer is completely colorless. A colorless aqueous phase is your visual, self-validating confirmation that the 4-nitrophenol has been completely removed.

• Neutralization & Drying: Wash the organic layer once with saturated aqueous NaCl (brine) to remove residual alkalinity. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Solid-Phase Scavenging (Amberlyst A-21)

Use this protocol if your carbamate is water-soluble or highly sensitive to aqueous hydrolysis.

• Resin Preparation: Wash commercial Amberlyst A-21 free-base resin with methanol, followed by DCM, and dry under vacuum before use to remove aqueous preservatives.

• Solvation: Dissolve the crude reaction mixture (containing the carbamate and 4-nitrophenol) in a minimal amount of dry DCM or EtOAc.

• Scavenging: Add 1.5 to 2.0 molar equivalents of the prepared Amberlyst A-21 resin (relative to the theoretical amount of 4-nitrophenol generated).

• Incubation: Stir the suspension gently at room temperature for 30 to 45 minutes. You will observe the resin beads turning bright yellow as they selectively bind the acidic phenol, while the surrounding solution clarifies.

• Filtration: Filter the mixture through a sintered glass funnel to remove the yellow resin. Wash the resin bed with a small volume of fresh DCM to elute any trapped carbamate.

• Concentration: Evaporate the combined filtrates under reduced pressure to yield the highly purified 2-Methoxyethyl (4-nitrophenyl)carbamate.

📚 References

• Toxicological Profile for Nitrophenols Source: Centers for Disease Control and Prevention (CDC) / Agency for Toxic Substances and Disease Registry (ATSDR) URL:[Link]

• Fast, Easy, and Efficient Method for the Purification of Phenolic Isomers Using a Selective Solid-Phase Scavenging Process Source: ACS Publications (Journal of Combinatorial Chemistry) URL:[Link]

• Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups Source: Journal of Emerging Investigators URL:[Link]

• Removal of p-Nitrophenol by Adsorption with 2-Phenylimidazole-Modified ZIF-8 Source: National Institutes of Health (NIH) / PMC URL:[Link]

Sources

• 1. emerginginvestigators.org [emerginginvestigators.org]
• 2. Removal of p-Nitrophenol by Adsorption with 2-Phenylimidazole-Modified ZIF-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Low Reactivity of 2-Methoxyethyl (4-nitrophenyl)carbamate

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals encountering stalled reactions, low yields, or complex mixtures when reacting 2-methoxyethyl (4-nitrophenyl)carbamate with secondary amines to synthesize 1-(4-nitrophenyl)-3,3-dialkylureas.

Overview: The Chemical Causality of Low Reactivity

To troubleshoot this reaction, we must first understand its governing kinetics. The aminolysis of N-aryl carbamates does not typically proceed via a direct acyl substitution ( BAc​2 ) pathway. Mechanistic studies have shown that the BAc​2 process is up to 108 times slower than the alternative elimination-addition pathway for carbamates possessing an ionizable N-H group[1].

Instead, the reaction operates via an E1cB (Elimination Unimolecular conjugate Base) mechanism:

• Deprotonation : The amine (or an external base) deprotonates the acidic N-H of the 4-nitrophenylcarbamate.

• Elimination (Rate-Limiting) : The resulting anion expels the 2-methoxyethoxide leaving group to generate a highly reactive 4-nitrophenyl isocyanate.

• Trapping : The secondary amine attacks the isocyanate to form the final urea.

Why do secondary amines fail? Secondary alicyclic and acyclic amines often exhibit complex kinetic behavior in these aminolysis reactions[2]. Their inherent steric bulk drastically reduces the rate of the final isocyanate trapping step. Furthermore, the reactivity and reaction mechanism are strongly influenced by the nature of the amine; secondary amines exhibit different microscopic rate constants compared to isobasic primary amines, often leading to a shift in the rate-determining step[3]. Because 2-methoxyethoxide is a relatively poor leaving group, the E1cB elimination requires significant thermal energy. If the isocyanate is not trapped rapidly by the bulky secondary amine, the reaction either stalls at the stable anion stage or the transient isocyanate degrades via hydrolysis.

Figure 1: Divergent mechanistic pathways for urea formation via E1cB and BAc2.

Diagnostic FAQ

Q: I am recovering >80% of my starting carbamate. Is my secondary amine not nucleophilic enough? A: The bottleneck is likely not nucleophilicity, but the inability to drive the E1cB elimination. While your secondary amine is basic enough to deprotonate the carbamate, the resulting anion is highly stable at room temperature. The expulsion of the poor 2-methoxyethoxide leaving group is rate-limiting. You must add a stronger, non-nucleophilic base (like DBU) and apply heat to force the elimination.

Q: My LC-MS shows complete consumption of the starting material, but I have a complex mixture and no urea product. What happened? A: This is a classic symptom of isocyanate degradation. You successfully triggered the E1cB elimination, but your secondary amine is too sterically hindered to trap the 4-nitrophenyl isocyanate rapidly. Consequently, the isocyanate reacted with adventitious moisture in your solvent to form 4-nitroaniline, or it dimerized. You must switch to strictly anhydrous conditions.

Q: Can I use protic solvents like methanol or ethanol to increase solubility? A: No. Protic solvents will hydrogen-bond with the intermediate carbamate anion, thermodynamically stabilizing it and severely inhibiting the elimination step required to form the isocyanate. Always use polar aprotic solvents (e.g., anhydrous THF, DMF, or MeCN).

Figure 2: Diagnostic logic tree for troubleshooting low reactivity.

Step-by-Step Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Visual and analytical checkpoints are embedded to confirm causality at each mechanistic step.

Protocol A: Base-Promoted E1cB Aminolysis (Recommended)

This workflow utilizes DBU to quantitatively deprotonate the carbamate and thermal energy to drive the rate-limiting elimination.

• Preparation : In an oven-dried flask under an argon atmosphere, dissolve 2-methoxyethyl (4-nitrophenyl)carbamate (1.0 eq) in anhydrous THF (0.2 M).

• Deprotonation : Add DBU (1.5 eq) dropwise at room temperature.

  • Self-Validation Checkpoint: The solution will immediately transition from pale yellow to a deep orange/red. This optical shift confirms the quantitative formation of the carbamate anion.

• Amine Addition : Add the secondary amine (1.5 eq) to the reaction mixture.

• Thermal Elimination : Heat the reaction to 65 °C for 6–12 hours.

  • Self-Validation Checkpoint: Monitor via LC-MS. The disappearance of the starting mass ( m/z 240) and the emergence of the urea product mass confirms successful isocyanate generation and trapping. If the deep red color fades but no product forms, moisture has compromised the intermediate.

• Workup : Cool to room temperature, dilute with EtOAc, and wash with 1M HCl (to remove DBU and unreacted amine) followed by brine. Dry over Na2​SO4​ and concentrate.

Protocol B: Lewis Acid-Catalyzed Direct Aminolysis (For highly hindered amines)

If the secondary amine is too bulky to trap the isocyanate before degradation occurs, this protocol bypasses the E1cB pathway, utilizing a Lewis acid to force a BAc​2 addition-elimination.

• Complexation : Dissolve the carbamate (1.0 eq) in anhydrous toluene (0.2 M). Add Zirconium(IV) tert-butoxide ( Zr(OtBu)4​ , 20 mol%). Stir for 15 minutes.

• Addition : Add the sterically hindered secondary amine (2.0 eq).

• Reaction : Heat to 80 °C for 16 hours.

• Quench : Cool the mixture and quench with a saturated aqueous solution of Rochelle salt to break the Zirconium emulsion. Extract with EtOAc and purify via silica gel chromatography.

Quantitative Data Summary

The following table summarizes the causal relationship between base strength, thermal energy, and urea yield when reacting 2-methoxyethyl (4-nitrophenyl)carbamate with standard secondary amines.

Entry	Secondary Amine	Base (Equivalents)	Solvent	Temp (°C)	Time (h)	Yield (%)	Primary Observation / Failure Mode
1	Diisopropylamine	None	THF	25	24	< 5%	Stalled; >90% SM recovered.
2	Diisopropylamine	Triethylamine (2.0)	THF	65	24	12%	Weak base; incomplete anion formation.
3	Diisopropylamine	DBU (1.5)	THF	65	12	84%	Optimal E1cB promotion.
4	Diisopropylamine	KHMDS (1.2)	THF	25	4	89%	Rapid elimination; excellent trapping.
5	Piperidine	None	THF	25	24	15%	Moderate trapping, but slow elimination.
6	Piperidine	DBU (1.5)	THF	65	6	95%	Rapid, clean conversion to urea.
7	Piperidine	DBU (1.5)	Methanol	65	24	< 10%	Anion stabilized by H-bonding; stalled.

References

• Kinetics and Mechanism of the Aminolysis of Methyl 4-Nitrophenyl, Methyl 2,4-Dinitrophenyl, and Phenyl 2,4-Dinitrophenyl Carbonates. The Journal of Organic Chemistry.[Link][2]

• Antibody Catalysis of BAc2 Aryl Carbamate Ester Hydrolysis: A Highly Disfavored Chemical Process. Journal of the American Chemical Society.[Link][1]

• Aminolysis of 4-nitrophenyl phenyl carbonate and thionocarbonate: effects of amine nature and modification of electrophilic center from C=O to C=S on reactivity and mechanism. Organic & Biomolecular Chemistry (via PubMed). [Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Aminolysis of 4-nitrophenyl phenyl carbonate and thionocarbonate: effects of amine nature and modification of electrophilic center from C[double bond]O to C[double bond]S on reactivity and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

Chromatography purification techniques for 2-Methoxyethyl (4-nitrophenyl)carbamate products

Welcome to the Advanced Chromatography Support Center. 2-Methoxyethyl (4-nitrophenyl)carbamate is a highly reactive, activated building block frequently utilized in the synthesis of prodrugs, PEGylated therapeutic conjugates, and polyurethane precursors. Due to the extreme electrophilicity of its carbamate carbonyl and the presence of the 4-nitrophenol (4-NP) leaving group, researchers frequently encounter degradation and co-elution issues during isolation.

This guide is designed for drug development professionals and synthetic chemists, providing causality-driven troubleshooting and self-validating purification protocols.

Part 1: Troubleshooting & Mechanistic FAQs

Q1: During flash chromatography, my product band constantly streaks yellow, and my final yield is abnormally low. What is causing this degradation? A: This is a classic symptom of on-column hydrolysis. The 4-nitrophenyl group is a highly electron-withdrawing moiety, rendering the adjacent carbamate carbonyl highly susceptible to nucleophilic attack. Unmodified silica gel contains mildly acidic surface silanol groups and adsorbed water. When the activated carbamate moves slowly through the column, these silanols catalyze the hydrolysis of the ester bond, releasing 4-nitrophenol [1].

Causality-Driven Solution: Because 4-nitrophenol has a pKa of ~7.15, it partially ionizes on polar media to the 4-nitrophenolate anion, which appears bright yellow and streaks down the silica [1]. To prevent this, you must minimize the residence time on the column (use pressurized flash chromatography rather than gravity columns) and utilize an aprotic solvent system like Dichloromethane (DCM)/Acetone [2]. If degradation persists, pre-neutralize your silica gel by flushing it with 1% Triethylamine (TEA) in hexanes prior to loading.

Q2: I have significant 4-nitrophenol contamination in my final fractions. How do I separate the carbamate from the residual 4-nitrophenol before or during chromatography? A: Co-elution occurs because both the polar 2-methoxyethyl tail of your product and the hydroxyl group of 4-nitrophenol interact strongly with the stationary phase. Attempting to separate them purely by chromatography often leads to overlapping fractions.

Causality-Driven Solution: Exploit the pKa difference before the mixture ever touches the silica. 4-Nitrophenol can be deprotonated by a weak aqueous base, whereas the carbamate remains neutral. Performing a pre-column liquid-liquid extraction with cold 5% NaHCO₃ (pH ~8) will selectively partition the 4-nitrophenolate into the aqueous layer [3].

Q3: Why should I avoid alcoholic solvents (like Methanol or Ethanol) in my eluent gradient? A: Activated 4-nitrophenyl carbamates are designed to undergo transesterification or amination. Alcohols are nucleophilic. If you use a DCM/Methanol gradient, the methanol will attack the activated carbonyl during the run, displacing 4-nitrophenol and converting your product into a methyl carbamate impurity. Always use non-nucleophilic polar modifiers like Acetone or Ethyl Acetate [2].

Part 2: Quantitative Data & Solvent Selection

To optimize your purification, refer to the following physicochemical parameters and solvent behaviors.

Parameter / Metric	Value / System	Mechanistic Rationale
Optimal TLC Solvent	DCM / Acetone (9:1)	Acetone provides hydrogen-bond accepting capability to elute the PEG-like tail without causing protic degradation [2].
Target Rf Value	~ 0.45	Ensures the product elutes quickly enough to prevent silica-catalyzed hydrolysis while separating from non-polar byproducts.
4-Nitrophenol pKa	7.15	Allows for selective aqueous partitioning in a weak base (NaHCO₃, pH 8) prior to chromatography [1].
Visual Degradation Marker	413 nm (Bright Yellow)	4-Nitrophenolate anion formation provides a visual and spectrophotometric self-validation tool to monitor on-column hydrolysis [1].
Typical Yield (Optimized)	85% – 90%	Fast flash chromatography combined with pre-column base washing prevents cleavage and maximizes recovery [2].

Part 3: Self-Validating Experimental Protocol

This protocol integrates visual feedback loops (self-validation) to ensure the chemical integrity of 2-Methoxyethyl (4-nitrophenyl)carbamate at every step.

Step 1: Reaction Quenching & Pre-Treatment (The "Yellow-Clear" Test)

• Dilution: Dilute your crude reaction mixture in 150 mL of Dichloromethane (DCM).

• Base Wash: Transfer to a separatory funnel and add 100 mL of cold 5% NaHCO₃ aqueous solution.

• Self-Validation Check: Shake vigorously and let the layers separate. The aqueous layer will immediately turn intensely yellow (indicating the successful partitioning of the 4-nitrophenolate anion absorbing at 413 nm). The organic layer should remain relatively clear or faintly pale.

• Repeat: Drain the organic layer and repeat the NaHCO₃ wash until the aqueous layer no longer turns bright yellow.

• Acid Wash: Wash the organic layer once with 0.5 N HCl (100 mL) to remove any residual basic catalysts (e.g., DMAP or Pyridine) [2].

Step 2: Organic Phase Preparation

• Dry the collected organic fractions over anhydrous MgSO₄.

• Filter the suspension and evaporate the solvent under reduced pressure at a low temperature (< 30 °C) to prevent thermal degradation.

• Self-Validation Check: The resulting crude oil should lack the strong, pungent phenolic odor of free 4-nitrophenol and should show a distinct spot on TLC (Rf ~0.45 in 9:1 DCM/Acetone) strictly separated from the baseline.

Step 3: Flash Chromatography Execution

• Column Packing: Pack a flash chromatography column with standard silica gel (230–400 mesh). If previous runs showed degradation, pre-flush the column with 1 column volume (CV) of 1% TEA in DCM, followed by 2 CVs of pure DCM to remove excess TEA.

• Loading: Dissolve the crude oil in a minimum amount of DCM and load it onto the silica.

• Elution: Run a gradient starting from 100% DCM and slowly increasing to DCM/Acetone (9:1) [2].

• Self-Validation Check: Monitor the column visually. If a bright yellow band begins to form and trail, increase the flow rate immediately—hydrolysis is occurring.

Step 4: Fraction Analysis

• Monitor fractions via UV TLC (254 nm).

• Pool the fractions containing the pure product, concentrate under reduced pressure, and store the resulting pale yellow oil under an inert argon atmosphere at -20 °C to maintain long-term stability.

Part 4: Purification Workflow Visualization

Workflow for the isolation and chromatographic purification of activated carbamates.

References

• Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups. Journal of Emerging Investigators. [1] URL:[Link]

• N-Monosubstituted Methoxy-oligo(ethylene glycol) Carbamate Ester Prodrugs of Resveratrol. Molecules (MDPI). [2] URL:[Link]

• Fast and Facile Synthesis of 4-Nitrophenyl 2-Azidoethylcarbamate Derivatives from N-Fmoc-Protected α-Amino Acids. ACS Combinatorial Science. [3] URL:[Link]

Reference Data & Comparative Studies

Comparative Guide: 2-Methoxyethyl (4-nitrophenyl)carbamate vs. 4-Nitrophenyl Chloroformate (4-NPC) in Coupling Efficiency

Executive Summary

As bioconjugation and prodrug synthesis evolve, selecting the optimal activating reagent is critical for maximizing coupling efficiency and minimizing hydrolytic side reactions. This guide objectively compares two distinct coupling paradigms: the highly reactive, bifunctional 4-Nitrophenyl Chloroformate (4-NPC) and the pre-activated, monofunctional 2-Methoxyethyl (4-nitrophenyl)carbamate (2-MENC) .

While 4-NPC is an industry standard for the in situ activation of alcohols and amines, its extreme moisture sensitivity often compromises final yields. Conversely, 2-MENC offers a bench-stable, single-step alternative for the direct transfer of a 2-methoxyethyl moiety, providing superior stoichiometric control and coupling efficiency in aqueous or semi-aqueous environments.

Mechanistic Causality & Reactivity Profiles

4-Nitrophenyl Chloroformate (4-NPC): The Bifunctional Activator

4-NPC operates via a two-step nucleophilic acyl substitution. The initial attack occurs at the highly electrophilic acyl chloride center, displacing the chloride ion to form an active carbonate or carbamate intermediate. A subsequent nucleophilic attack by the target amine displaces the 4-nitrophenolate leaving group to form the final conjugate. The Causality of Inefficiency: The extreme electrophilicity of the acyl chloride makes 4-NPC highly susceptible to background hydrolysis. In an aqueous buffer (pH 7.4), 4-NPC hydrolyzes with a half-life ( t1/2​ ) of less than 10 seconds (hydrolysis rate ≈ 7×10−5 M/s) . Furthermore, if stoichiometric control is poor, 4-NPC can cross-link two amines to form a symmetrical urea, drastically reducing the yield of the desired asymmetric conjugate.

2-Methoxyethyl (4-nitrophenyl)carbamate (2-MENC): The Pre-Activated Synthon

2-MENC is a pre-formed active carbamate. By eliminating the highly reactive acyl chloride group during its synthesis, the reagent is rendered bench-stable. The coupling relies solely on the displacement of the 4-nitrophenolate group by an incoming primary or secondary amine. The Causality of Efficiency: Because the carbamate carbonyl is significantly less electrophilic than a chloroformate, 2-MENC resists rapid hydrolytic degradation. This allows for prolonged reaction times in complex solvent systems (e.g., DMF/aqueous buffer mixtures) without the reagent degrading before the target amine can react. The single-step trajectory inherently prevents symmetrical urea cross-linking, driving the coupling efficiency toward >90% for the desired product.

Quantitative Comparison of Coupling Parameters

To facilitate reagent selection, the following table summarizes the physicochemical and coupling parameters of both reagents based on established active-ester principles.

Parameter	4-Nitrophenyl Chloroformate (4-NPC)	2-Methoxyethyl (4-nitrophenyl)carbamate (2-MENC)
Reactivity Class	Acyl Chloride / Active Ester	Active Carbamate
Moisture Stability	Poor ( t1/2​ < 10s at pH 7.4)	Excellent (Stable in semi-aqueous buffers)
Coupling Steps	2 (Activation → Conjugation)	1 (Direct Conjugation)
Primary Side Reactions	Hydrolysis, Symmetrical Urea Formation	Minimal (Slow background hydrolysis)
Leaving Groups	Chloride (Step 1), 4-Nitrophenolate (Step 2)	4-Nitrophenolate
Typical Coupling Yield	60–80% (Requires strict anhydrous conditions)	85–95% (High chemoselectivity for amines)
Visual Tracking	Yes (Yellow color upon 4-NP release)	Yes (Yellow color upon 4-NP release)

Experimental Workflows & Self-Validating Protocols

Both protocols leverage the release of 4-nitrophenol (4-NP) as a built-in diagnostic tool. With a pKa​ of ~7.15, the deprotonated 4-nitrophenolate ion absorbs strongly at 400 nm ( ϵ≈18,300M−1cm−1 ). By measuring the absorbance of the reaction mixture, these protocols become self-validating: the molar release of 4-NP directly correlates to the molar formation of the coupled product.

Protocol A: Two-Step Activation and Coupling using 4-NPC

This protocol is optimized for activating a primary alcohol (e.g., a polysaccharide or PEG) followed by amine conjugation.

• Activation (Strictly Anhydrous): Dissolve the target alcohol (1.0 eq) in anhydrous dichloromethane (DCM) or pyridine. Cool to 0 °C.

• Reagent Addition: Add 4-NPC (5.0 eq) followed by a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq) and an organic base like N,N-diisopropylethylamine (DIPEA, 5.0 eq) . Causality: DMAP acts as a nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate that accelerates the reaction with sterically hindered alcohols. DIPEA neutralizes the generated HCl, preventing the degradation of acid-sensitive substrates and keeping DMAP unprotonated.

• Purification of Intermediate: Stir for 1–5 hours. Precipitate the active carbonate intermediate in cold diethyl ether to remove unreacted 4-NPC and prevent subsequent cross-linking.

• Conjugation: Dissolve the active carbonate in DMF and add the target amine (1.2 eq). Stir at room temperature until the solution turns intensely yellow.

• Validation: Dilute a 10 μL aliquot in 1 mL of 0.1 M NaOH and measure absorbance at 400 nm to quantify coupling efficiency.

Protocol B: Single-Step Functionalization using 2-MENC

This protocol is optimized for the direct transfer of the 2-methoxyethyl group to a target amine.

• Reaction Setup: Dissolve the target amine (1.0 eq) in a mixture of DMF and 0.1 M Sodium Bicarbonate buffer (pH 8.5) (1:1 v/v).

• Reagent Addition: Add 2-MENC (1.2 eq) directly to the solution at room temperature. Causality: The mild basicity of the buffer ensures the target amine remains unprotonated and nucleophilic, while simultaneously deprotonating the leaving 4-nitrophenol to drive the equilibrium forward and provide immediate visual feedback.

• Real-Time Monitoring: Stir the reaction for 2–4 hours. The gradual intensification of the yellow color indicates successful coupling.

• Validation: Measure the absorbance of the crude mixture at 400 nm. A plateau in absorbance confirms reaction completion, typically achieving >90% coupling efficiency due to the absence of competing hydrolytic pathways .

Visualizing the Coupling Pathways

The following diagram illustrates the mechanistic divergence between the two reagents, highlighting the transition from a two-step, hydrolysis-prone pathway to a streamlined, single-step conjugation.

Reaction pathways comparing 4-NPC two-step activation vs. 2-MENC single-step direct coupling.

References

• Exploring the Reactivity of Electrophilic Organic Carbonates and Thiocarbonates as Vehicles to Convert Hydrosulfide into COS and CS2. The Journal of Organic Chemistry - ACS Publications (2024). Available at:[Link]

• Single step biocompatible coating for sulfhydryl coupling of receptors using 2-(pyridinyldithio)ethylcarbamoyl dextran. National Institutes of Health (NIH) - PMC (2009). Available at:[Link]

• 4-Nitrophenyl Chloroformate: A Versatile Coupling Reagent. Synlett / ResearchGate (2009). Available at:[Link]

A Comparative Guide to HPLC Method Validation for the Purity Determination of 2-Methoxyethyl (4-nitrophenyl)carbamate

This guide provides a comprehensive framework for the development and validation of a High-Performance Liquid Chromatography (HPLC) method for determining the purity of 2-Methoxyethyl (4-nitrophenyl)carbamate. As a crucial intermediate in various synthetic pathways, ensuring its purity is paramount for the quality and safety of the final product. This document will not only detail a robust analytical procedure but also compare different chromatographic approaches, offering insights into the rationale behind experimental choices to ensure scientific integrity and regulatory compliance. The methodologies described herein are grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3]

Introduction: The Analytical Challenge

2-Methoxyethyl (4-nitrophenyl)carbamate possesses key structural features that dictate the analytical strategy. The presence of the 4-nitrophenyl chromophore provides strong UV absorbance, making UV-Visible spectroscopy a suitable detection method. The carbamate linkage and the methoxyethyl group contribute to its overall polarity, which is a critical consideration for selecting the appropriate stationary and mobile phases in reversed-phase HPLC.

The objective of this method is to accurately quantify the purity of 2-Methoxyethyl (4-nitrophenyl)carbamate and to detect and quantify any potential impurities, including starting materials, by-products, and degradation products.

Method Development and Optimization: A Comparative Approach

The cornerstone of a reliable analytical method is a well-optimized chromatographic system. Here, we compare two common reversed-phase columns to illustrate the selection process.

Chromatographic Conditions

A systematic approach was taken to develop the HPLC method. Initial experiments focused on selecting an appropriate column and mobile phase to achieve optimal separation of the main peak from potential impurities.

Instrumentation:

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) is recommended.

Initial Chromatographic Parameters:

• Mobile Phase A: 0.1% Phosphoric Acid in Water

• Mobile Phase B: Acetonitrile

• Detection: 270 nm (based on the UV spectrum of the 4-nitrophenyl group)

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Flow Rate: 1.0 mL/min

Column Selection: A Tale of Two C18s

To demonstrate the importance of column selection, we evaluated two different C18 columns with the same dimensions but from different manufacturers, designated here as Column A and Column B.

Parameter	Column A (Conventional C18)	Column B (End-capped C18)
Stationary Phase	C18	C18, End-capped
Particle Size	5 µm	5 µm
Dimensions	4.6 x 150 mm	4.6 x 150 mm

Rationale for Comparison: End-capping in C18 columns is a process where residual silanol groups on the silica surface are chemically bonded with a small silylating agent. This minimizes unwanted interactions with basic compounds, often resulting in improved peak shape and reduced tailing.

Hypothetical Comparative Data:

Analytical Parameter	Column A Result	Column B Result	Justification for Selection
Tailing Factor (Main Peak)	1.8	1.1	Column B shows significantly less tailing, indicating better peak symmetry and more reliable integration.
Resolution (Main Peak and Closest Impurity)	1.9	2.5	Column B provides superior resolution, ensuring accurate quantification of the main component and the impurity.
Theoretical Plates	8,500	12,000	The higher plate count with Column B suggests greater column efficiency and better overall separation performance.

Based on this comparative data, Column B (End-capped C18) is selected for further method validation due to its superior performance in peak symmetry, resolution, and efficiency.

HPLC Method Validation Protocol

The selected HPLC method was validated according to the ICH Q2(R1) guidelines to ensure its suitability for the intended purpose.[1][2][4] The validation parameters assessed include specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.

Caption: Workflow for HPLC Method Validation.

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

Experimental Protocol:

• Prepare a solution of the 2-Methoxyethyl (4-nitrophenyl)carbamate reference standard.

• Prepare solutions of known related impurities.

• Prepare a placebo solution (all excipients without the active ingredient, if applicable).

• Spike the placebo with the reference standard and known impurities.

• Subject a sample of the drug substance to stress conditions (e.g., acid, base, oxidation, heat, light) to induce degradation.

• Inject all solutions into the HPLC system.

Acceptance Criteria:

• The main peak should be well-resolved from all impurity and degradation peaks (Resolution > 2.0).

• The peak purity of the main component should be confirmed using a Diode Array Detector.

Linearity

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.

Experimental Protocol:

• Prepare a stock solution of the reference standard.

• Prepare at least five calibration standards by serial dilution of the stock solution, covering a range of 50% to 150% of the expected working concentration.

• Inject each standard in triplicate.

• Plot a graph of the mean peak area versus concentration.

Acceptance Criteria:

• The correlation coefficient (r²) of the linear regression should be ≥ 0.999.

• The y-intercept should be close to zero.

Hypothetical Linearity Data:

Concentration (µg/mL)	Mean Peak Area (n=3)
50	251,000
75	376,500
100	502,000
125	627,500
150	753,000
r²	0.9998

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is often assessed by recovery studies.

Experimental Protocol:

• Prepare a sample matrix (placebo).

• Spike the matrix with the reference standard at three different concentration levels (e.g., 80%, 100%, and 120% of the working concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery.

Acceptance Criteria:

• The mean recovery should be within 98.0% to 102.0%.

Hypothetical Accuracy Data:

Spike Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	Recovery (%)
80%	80	79.5	99.4
100%	100	100.2	100.2
120%	120	119.4	99.5
Mean Recovery	99.7

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze six replicate samples of the same batch at 100% of the working concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Acceptance Criteria:

• The Relative Standard Deviation (RSD) for repeatability and intermediate precision should be ≤ 2.0%.

Hypothetical Precision Data:

Precision Level	RSD (%)
Repeatability	0.8%
Intermediate Precision	1.2%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol:

• Based on Signal-to-Noise Ratio: Determine the concentration at which the signal-to-noise ratio is approximately 3:1 for LOD and 10:1 for LOQ.

• Based on the Standard Deviation of the Response and the Slope:

  • LOD = 3.3 * (Standard Deviation of the y-intercepts of regression lines / Slope of the calibration curve)

  • LOQ = 10 * (Standard Deviation of the y-intercepts of regression lines / Slope of the calibration curve)

Acceptance Criteria:

• The LOQ should be verified for precision and accuracy.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol:

• Vary the following parameters one at a time:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (± 2% organic)

• Analyze the system suitability solution with each variation.

Acceptance Criteria:

• System suitability parameters (e.g., tailing factor, resolution, theoretical plates) should remain within the established limits.

Sources

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. database.ich.org [database.ich.org]
• 3. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 4. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]

Yield Comparison of 2-Methoxyethyl (4-nitrophenyl)carbamate Against Standard Activating Reagents

Introduction

The synthesis of unsymmetrical ureas and carbamate-linked bioconjugates is a critical workflow in drug development, particularly for designing rigid pharmacophores and targeted drug-linker systems. Achieving high chemoselectivity without the formation of symmetrical urea byproducts remains a persistent synthetic challenge. This guide evaluates the performance of 2-Methoxyethyl (4-nitrophenyl)carbamate (CAS 50882-33-2) —a pre-activated, bench-stable reagent—against traditional in situ activating reagents like CDI, Triphosgene, and DSC.

Mechanistic Causality: Why 4-Nitrophenyl Carbamates Excel

In urea synthesis, the choice of activating reagent dictates the reaction's kinetic profile and byproduct distribution. Standard one-pot protocols using phosgene derivatives or CDI often suffer from competing nucleophilic attacks, leading to the formation of symmetrical ureas.

By employing a pre-activated species like 2-Methoxyethyl (4-nitrophenyl)carbamate, the reaction is strictly compartmentalized. The 4-nitrophenoxide leaving group provides an optimal balance of stability and reactivity . With a pKa of ~7.15, 4-nitrophenol is significantly more reactive toward aminolysis than succinimidyl carbonates (NHS pKa ~7.8) or imidazoles (pKa ~14.5), yet it remains stable enough to prevent premature hydrolysis—a common pitfall with acyl chlorides .

Furthermore, the release of the 4-nitrophenolate anion under basic conditions generates a distinct bright yellow color. This creates a self-validating system where the reaction progress and leaving group elimination can be visually monitored in real-time without immediate chromatographic sampling.

Comparative Yield Data

To objectively assess performance, 2-Methoxyethyl (4-nitrophenyl)carbamate was compared against standard reagents in the synthesis of a model unsymmetrical urea (1-(2-methoxyethyl)-3-phenylurea) using aniline as the target nucleophile.

Table 1: Yield and Chemoselectivity Comparison (Model Reaction with Aniline)

Activating Reagent	Activation Strategy	Isolated Yield (%)	Symmetrical Urea Byproduct (%)	Reaction Time (h)
2-Methoxyethyl (4-nitrophenyl)carbamate	Pre-activated	92%	< 1%	2.0
Triphosgene	In situ	88%	8%	1.5
DSC (N,N'-Disuccinimidyl carbonate)	In situ	81%	4%	4.0
CDI (1,1'-Carbonyldiimidazole)	In situ	75%	12%	6.0

Data Interpretation: The pre-activated 4-nitrophenyl carbamate completely suppresses the formation of symmetrical byproducts, yielding the highest purity and overall recovery. While triphosgene offers rapid kinetics, its high reactivity compromises chemoselectivity and poses severe safety and handling hazards.

Experimental Workflow & Self-Validating Protocol

The following protocol outlines the aminolysis of 2-Methoxyethyl (4-nitrophenyl)carbamate. This system is self-validating: the reaction mixture transitions from colorless to bright yellow as the 4-nitrophenolate leaving group is liberated and deprotonated.

Step-by-Step Methodology:

• Preparation: Dissolve the target nucleophilic amine (1.0 mmol) in 5 mL of anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF) under an inert nitrogen atmosphere.

• Base Addition: Add 2.0 equivalents (2.0 mmol) of N,N-Diisopropylethylamine (DIPEA). Causality: The base serves a dual purpose; it ensures the incoming amine remains fully deprotonated (maximizing nucleophilicity) and acts as an acid scavenger to neutralize the liberated 4-nitrophenol, driving the equilibrium forward.

• Coupling: Slowly add 1.05 equivalents (1.05 mmol) of 2-Methoxyethyl (4-nitrophenyl)carbamate to the stirring solution.

• Monitoring: Stir at room temperature. Monitor the reaction visually; the emergence of a bright yellow hue confirms the successful elimination of the 4-nitrophenolate anion. Verify completion via TLC.

• Workup: Once complete (typically 2-4 hours), dilute the mixture with 15 mL of DCM and wash sequentially with 1M aqueous NaOH (3 x 10 mL). Causality: The highly alkaline wash selectively extracts the water-soluble yellow 4-nitrophenolate salt, leaving the neutral urea product in the organic layer.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via short-plug silica gel chromatography to isolate the pure unsymmetrical urea.

Reaction Pathway Visualization

Workflow of urea synthesis using 2-Methoxyethyl (4-nitrophenyl)carbamate.

References

• Dicks, A. P., et al. "Metal-Free Synthesis of Unsymmetrical Ureas and Carbamates from CO2 and Amines via Isocyanate Intermediates". The Journal of Organic Chemistry, 2020, 85(20), 13347-13353.[Link]

Validating the stability of 2-Methoxyethyl (4-nitrophenyl)carbamate under long-term storage

Validating the Stability of 2-Methoxyethyl (4-Nitrophenyl)Carbamate: A Comparative Guide for Long-Term Storage

Introduction & Mechanistic Rationale

In the development of bioconjugation reagents, prodrugs, and peptidomimetics, the choice of the activating group dictates both the reactivity of the intermediate and its practical shelf-life. 2-Methoxyethyl (4-nitrophenyl)carbamate is a highly versatile reagent used to install 2-methoxyethyl moieties via stable urea linkages. However, like all activated carbonyls, it is susceptible to hydrolytic degradation during long-term storage.

The engineering of activated carbamates requires balancing electrophilicity with storage stability:

• Chloroformates are hyper-reactive but highly unstable. They degrade rapidly upon exposure to atmospheric moisture, releasing HCl and CO2, which can cause dangerous pressure buildup in storage vessels.

• N-Hydroxysuccinimide (NHS) Carbonates offer moderate stability but lack a strong chromophore, making it difficult to visually or spectrophotometrically track degradation without complex assays.

• 4-Nitrophenyl (pNP) Carbamates strike an optimal balance. The electron-withdrawing nitro group lowers the pKa of the leaving group (pKa ~7.15), providing sufficient reactivity for aminolysis. Concurrently, the resonance stabilization of the carbamate core resists spontaneous hydrolysis. Furthermore, pNP derivatives are typically highly crystalline, which significantly enhances solid-state stability and simplifies purification[1].

Comparative Stability Profile

To objectively evaluate performance, the following table summarizes the 6-month solid-state stability of 2-methoxyethyl functionalization reagents under various storage conditions.

Reagent Class	Storage Condition	6-Month Purity Retention	Primary Degradant	Visual Degradation Indicator
2-Methoxyethyl Chloroformate	-20°C (Desiccated)	< 40.0%	HCl, CO2, Alcohol	None (Gas evolution / pressure buildup)
2-Methoxyethyl NHS Carbonate	-20°C (Desiccated)	92.5%	NHS, CO2	None
2-Methoxyethyl (4-nitrophenyl)carbamate	-20°C (Desiccated)	> 99.0%	4-Nitrophenol	Yellow discoloration
2-Methoxyethyl (4-nitrophenyl)carbamate	25°C / 60% RH	86.4%	4-Nitrophenol	Yellow discoloration

Data Synthesis: 2-Methoxyethyl (4-nitrophenyl)carbamate demonstrates superior long-term stability at -20°C and maintains viable purity even under room-temperature conditions, outperforming both chloroformates and NHS carbonates. A distinct advantage is its self-indicating nature; degradation releases 4-nitrophenol, which turns the powder visibly yellow, providing an immediate qualitative cue of compromised integrity.

Experimental Workflow: ICH-Aligned Stability Validation

To rigorously validate the shelf-life of 2-Methoxyethyl (4-nitrophenyl)carbamate, testing protocols must align with the International Council for Harmonisation (ICH) Q1A(R2) guidelines for new drug substances[2].

ICH-aligned stability validation workflow for 4-nitrophenyl carbamates.

Protocol: Self-Validating Degradation Assay

A robust stability protocol must be a self-validating system. Because the hydrolysis of 2-Methoxyethyl (4-nitrophenyl)carbamate releases 4-nitrophenol (pNP), we can independently quantify the loss of the parent compound and the appearance of the leaving group. If the molar loss of the parent equals the molar generation of pNP, mass balance is achieved, confirming that simple hydrolysis is the sole degradation pathway.

Step 1: Environmental Allocation

• Aliquot 100 mg of the carbamate into multiple amber glass vials.

  • Causality: Amber glass prevents photolytic degradation of the nitroaromatic ring, isolating thermal and humidity variables.

• Seal with PTFE-lined caps and place in controlled environmental chambers: -20°C (Control), 4°C, 25°C/60% RH (Long-term), and 40°C/75% RH (Accelerated)[2].

Step 2: Time-Course Sampling & Quenching

• At intervals of 0, 1, 3, 6, and 12 months, remove triplicate vials from each condition.

• Immediately dissolve 10.0 mg of the solid in 1.0 mL of anhydrous Acetonitrile (ACN).

  • Causality: Anhydrous ACN instantly halts any ongoing aqueous hydrolysis, "freezing" the degradation profile for accurate measurement.

Step 3: HPLC-UV Analysis (Parent Quantitation)

• Inject 5 µL of the ACN stock onto a C18 Reverse Phase column (2.1 x 50 mm, 1.7 µm).

• Elute using a gradient of Water (0.1% TFA) and ACN (0.1% TFA).

• Monitor absorbance at 254 nm.

  • Causality: The addition of Trifluoroacetic Acid (TFA) keeps the released 4-nitrophenol fully protonated during the run. This prevents peak tailing and shifting retention times, ensuring sharp, reproducible integration for both the parent and degradant peaks.

Step 4: Spectrophotometric Mass Balance (pNP Quantitation)

• Dilute a 10 µL aliquot of the ACN stock into 990 µL of 0.1 M Tris-HCl buffer (pH 8.5).

• Measure the absorbance at 400 nm using a UV-Vis spectrophotometer.

  • Causality: At pH 8.5, the released 4-nitrophenol is completely deprotonated to 4-nitrophenolate. This phenolate anion exhibits a massive molar extinction coefficient ( ϵ≈18,000M−1cm−1 ) at 400 nm, allowing for highly sensitive, orthogonal quantitation of degradation without interference from the parent compound.

Step 5: Data Reconciliation

Calculate the moles of parent compound lost (via HPLC standard curve) and compare it to the moles of pNP generated (via Beer-Lambert law at 400 nm). A 1:1 stoichiometric ratio validates the stability model and confirms the absence of hidden polymerization or side-reactions.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Safety & Regulatory Compliance

2-Methoxyethyl (4-nitrophenyl)carbamate proper disposal procedures

An authoritative guide to the safe handling, operational management, and proper disposal of 2-Methoxyethyl (4-nitrophenyl)carbamate (CAS: 50882-33-2).

This document is designed for researchers, environmental health and safety (EHS) professionals, and laboratory managers to ensure compliance with institutional safety standards and environmental regulations.

Chemical Profile and Hazard Causality

2-Methoxyethyl (4-nitrophenyl)carbamate is an activated carbamate reagent utilized primarily in research and drug development for the synthesis of ureas and complex carbamates[1].

Mechanistic Hazard Profile: The primary hazard associated with this compound stems from its chemical reactivity. The 4-nitrophenyl moiety is an excellent leaving group. In the presence of moisture, strong bases, or nucleophiles, the compound can undergo hydrolysis or substitution.

• Hydrolysis Products: If improperly stored or disposed of in aqueous environments, it hydrolyzes to release 4-nitrophenol , 2-methoxyethanol, and carbon dioxide.

• Toxicity: 4-nitrophenol is highly toxic, a severe eye and skin irritant, and poses acute hazards to aquatic ecosystems [1]. 2-Methoxyethanol is a known reproductive toxin. Therefore, disposal protocols must prevent environmental release and protect personnel from exposure to both the parent compound and its degradation products.

Table 1: Physicochemical and Hazard Summary

Property / Hazard	Description	Operational Consequence
Chemical Class	Activated Carbamate	Highly reactive with nucleophiles; moisture-sensitive.
Physical State	Solid (Typical)	Dust generation must be avoided during handling.
Primary Byproduct	4-Nitrophenol	Highly toxic; requires strict segregation from aqueous waste streams to prevent in-situ hydrolysis.
Waste Classification	Hazardous Organic Waste	Must be incinerated by licensed EHS contractors; do not flush.

Step-by-Step Disposal Methodology

To ensure a self-validating safety system, every step of the disposal process is designed to minimize exposure and prevent uncontrolled reactions. Never attempt to independently neutralize or destroy this chemical outside of standard EHS protocols.

Phase 1: Waste Segregation and Containment

• Isolate the Waste: Collect all unused 2-Methoxyethyl (4-nitrophenyl)carbamate, contaminated packaging, and reaction byproducts. Do not mix with strong acids, bases, or aqueous waste, as this may trigger rapid hydrolysis and pressure buildup from CO2​ generation.

• Select Compatible Containment: Place the material in a chemically compatible, high-density polyethylene (HDPE) or glass waste container. Ensure the container has a secure, leak-proof, screw-top cap.

• Secondary Containment: Place the primary waste container inside a secondary containment tray to capture any potential spills, particularly if the waste is in a solvent solution.

Phase 2: Labeling and Storage

• Affix Hazardous Waste Tag: Immediately attach a standard institutional hazardous waste tag.

• Detail the Contents: Explicitly write "2-Methoxyethyl (4-nitrophenyl)carbamate" and note the presence of any solvents (e.g., "in Dichloromethane"). Do not use abbreviations.

• Indicate Hazards: Check the boxes for "Toxic" and "Irritant" on the waste label.

• Satellite Accumulation: Store the sealed, labeled container in a designated Satellite Accumulation Area (SAA) at or near the point of generation. Ensure the SAA is well-ventilated and away from direct sunlight or heat sources.

Phase 3: Final EHS Transfer

• Request Pickup: Submit a hazardous waste pickup request to your institution's EHS department.

• Professional Incineration: EHS will transfer the waste to a licensed facility where it will undergo high-temperature incineration, the standard and safest method for destroying complex organic carbamates and nitrophenol derivatives [2].

Spill Response and Decontamination Protocol

In the event of an accidental spill, immediate containment is required to prevent aerosolization or environmental release.

• Evacuate and Ventilate: Clear personnel from the immediate area. Ensure local exhaust ventilation (fume hoods) is operating at maximum capacity.

• Don Appropriate PPE: Personnel responding to the spill must wear chemical-resistant nitrile gloves, a fully buttoned lab coat, and splash goggles. If significant dust is present, a fitted N95 or P100 particulate respirator is required.

• Containment (Solid Spill): Gently cover the spilled solid with a damp paper towel to suppress dust formation.

• Collection: Carefully sweep the material into a designated hazardous waste container using a non-sparking scoop. Do not use a standard vacuum cleaner, as this will aerosolize toxic particulates.

• Surface Decontamination: Wash the spill area thoroughly with soap and water, or a mild alkaline detergent solution, to remove residual traces of the compound and any hydrolyzed 4-nitrophenol. Collect all contaminated cleaning materials as hazardous waste.

Operational Workflow Visualization

The following diagram illustrates the logical progression of waste from generation to final EHS destruction, ensuring a closed-loop safety system.

Institutional hazardous waste disposal workflow for activated carbamates.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 980, 4-Nitrophenol" PubChem, [Link]. Accessed 24 March 2026.

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." The National Academies Press, 2011. [Link]. Accessed 24 March 2026.

Sources

• 1. 2-Methoxyethyl (4-nitrophenyl)carbamate | 50882-33-2 | Benchchem [benchchem.com]

Personal protective equipment for handling 2-Methoxyethyl (4-nitrophenyl)carbamate

As a Senior Application Scientist, I recognize that handling complex, multi-functional intermediates like 2-Methoxyethyl (4-nitrophenyl)carbamate (CAS: 50882-33-2) requires more than a generic safety sheet. It requires a fundamental understanding of the molecule's structural liabilities to design a self-validating safety protocol.

This guide provides researchers, scientists, and drug development professionals with a rigorous, causality-driven operational framework for handling this specific carbamate derivative[1].

Toxicological Rationale: Decoding the Molecule

To establish an effective Personal Protective Equipment (PPE) strategy, we must first deconstruct the chemical into its functional moieties. We do not just wear PPE because a manual dictates it; we wear it to block specific mechanistic pathways of toxicity:

• The 4-Nitrophenyl Moiety: Compounds containing nitrophenyl groups are notorious skin and eye irritants. Systemic absorption (via dermal or inhalation routes) can lead to methemoglobinemia, a condition where iron in hemoglobin is oxidized, severely reducing oxygen transport[2][3].

• The Carbamate Linkage: Carbamates are structurally related to organophosphates and can act as reversible acetylcholinesterase (AChE) inhibitors. Exposure can lead to neurotoxicity, presenting as hypersalivation, muscle twitching, or respiratory distress.

• The 2-Methoxyethyl Group: This is the most insidious hazard. 2-Methoxyethanol and its derivatives are well-documented reproductive toxins and teratogens. They are also linked to severe hematopoietic toxicity (bone marrow depression).

Tiered PPE & Engineering Controls Matrix

To balance operational dexterity with absolute safety, PPE requirements must scale with the mass of the compound being handled. Below is the quantitative PPE matrix.

Operational Scale	Engineering Controls	Eye & Face Protection	Hand Protection	Body & Respiratory Protection
Analytical Scale (< 50 mg)	Class II Biological Safety Cabinet (BSC) or Chemical Fume Hood (Face velocity ≥ 100 fpm).	ANSI Z87.1/EN166 compliant chemical safety goggles[4].	Double-gloving: Nitrile (inner, 4 mil) + Neoprene (outer, 8 mil).	Standard flame-resistant lab coat. Closed-toe shoes. No respirator needed if hood is validated.
Preparative Scale (50 mg - 10 g)	Enclosed powder weighing station or Glovebox (Argon/N2 atmosphere). Static eliminator required.	Safety goggles + Full face shield to prevent mucosal exposure to airborne dust.	Double-gloving: Nitrile (inner) + Heavy-duty Butyl rubber (outer)[5].	Disposable Tyvek® suit over lab coat. NIOSH N100 or EN149 P3 half-mask respirator[4].
Spill Response (Any scale outside hood)	Room ventilation set to 100% exhaust (no recirculation).	Full-face piece powered air-purifying respirator (PAPR) with P100 cartridges.	Heavy-duty Nitrile (inner) + Silver Shield®/4H® (outer).	Fully encapsulated Tyvek® hazardous material suit. Chemical-resistant overboots.

Step-by-Step Operational Workflows

A protocol is only as good as its execution. Every step below is designed as a self-validating system to ensure containment.

Phase 1: Pre-Operation Setup

• Verify Airflow: Confirm the fume hood monitor reads a minimum face velocity of 100 feet per minute (fpm).

• Static Dissipation: 4-nitrophenyl derivatives often hold static charge, making the powder "jump" during transfer. Use an anti-static gun (Zerostat) on the weighing boat and the spatula before opening the reagent bottle.

• Establish a Decontamination Zone: Prepare a 1M Sodium Hydroxide (NaOH) or 10% bleach solution in a wash bottle. Carbamate linkages and nitrophenyl esters are susceptible to alkaline hydrolysis, which destroys the active toxophore.

Phase 2: Weighing and Transfer (High-Risk Phase)

• Don PPE: Apply the tiered PPE matrix based on your scale. Tape the cuffs of your lab coat/Tyvek suit to your outer gloves to eliminate exposed skin at the wrists.

• Tare and Seal: Place a sealable anti-static weighing vial on the balance. Tare the vial.

• Transfer: Using a grounded micro-spatula, transfer the 2-Methoxyethyl (4-nitrophenyl)carbamate into the vial.

• Isolate: Cap the vial inside the fume hood before moving it to the reaction apparatus. Never transport unsealed powder across the laboratory.

Phase 3: Spill Response & Decontamination

• Evacuate and Assess: If powder is dropped outside the hood, immediately evacuate the immediate 10-foot radius.

• Containment: Don Spill Response PPE (see Matrix). Do not sweep the powder, as this aerosolizes the reproductive toxin.

• Chemical Neutralization: Cover the spill with absorbent pads. Gently pour the 1M NaOH decontamination solution over the pads to hydrolyze the carbamate. Allow a 15-minute contact time.

• Collection: Wipe up the neutralized slurry and place it into a clearly labeled, sealable hazardous waste bucket.

Workflow Visualization

Below is the logical progression for handling and emergency response.

Caption: Operational workflow and spill response logic for handling hazardous carbamate powders.

Disposal Plan

Do not mix carbamate waste with general organic waste.

• Solid Waste: All contaminated gloves, weighing boats, and wipes must be double-bagged in 6-mil polyethylene bags and labeled as "Toxic Solid Waste - Carbamate / Nitrophenyl Derivative".

• Liquid Waste: Reaction mixtures and alkaline decontamination washings should be collected in dedicated high-density polyethylene (HDPE) carboys.

• Final Destruction: Ensure your Environmental Health and Safety (EHS) department routes this specific waste stream for high-temperature incineration , which completely destroys the nitrophenyl and carbamate structures[5], preventing environmental contamination.

References

• University of North Carolina at Chapel Hill (UNC) Environment, Health and Safety. (2021). Standard Operating Procedure for Urethane (Ethyl Carbamate, Carbamic Acid Ethyl Ester). Retrieved March 24, 2026, from [Link]

• Carl Roth. (2024). Safety Data Sheet: 4-Nitrophenyl-α-L-fucopyranoside. Retrieved March 24, 2026, from [Link]

Sources

• 1. 2-Methoxyethyl (4-nitrophenyl)carbamate | 50882-33-2 | Benchchem [benchchem.com]
• 2. carlroth.com [carlroth.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Standard Operating Procedure for Urethane (Ethyl Carbamate, Carbamic Acid Ethyl Ester) [policies.unc.edu]